Cas no 4038-49-7 (2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one)
2-Amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one is a substituted pyrimidinone derivative characterized by its unique structural features, including an amino group at the 2-position and a branched 3-methylbutyl substituent at the 5-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of heterocyclic compounds with potential pharmaceutical or agrochemical applications. Its pyrimidine core offers versatility for further functionalization, while the methyl and isopentyl side chains may influence solubility and reactivity. The compound's stability and well-defined structure make it suitable for research in medicinal chemistry, where it can be utilized as a scaffold for designing biologically active molecules.
4038-49-7 structure
Product Name:2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one
CAS No:4038-49-7
MF:C10H17N3O
MW:195.261482000351
CID:925718
PubChem ID:135419068
Update Time:2025-06-07
2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one
- 2-amino-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one
- 2-Amino-4-hydroxy-6-methyl-5-(3-methylbutyl)pyrimidine
- 2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4-ol
- AC1L7DGO
- CTK6A7431
- HMS1530N16
- Maybridge4_003470
- MolPort-001-769-096
- NSC210582
- Oprea1_082147
- 4038-49-7
- MFCD00112216
- NS00016248
- 2-Amino-5-isopentyl-6-methylpyrimidin-4-ol
- NSC-210582
- BRD-K36432061-001-01-2
- NCGC00175810-01
- 2-amino-4-methyl-5-(3-methylbutyl)-1H-pyrimidin-6-one
- DTXSID00308997
-
- Inchi: 1S/C10H17N3O/c1-6(2)4-5-8-7(3)12-10(11)13-9(8)14/h6H,4-5H2,1-3H3,(H3,11,12,13,14)
- InChI Key: JYAWAWILSOXYDB-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)N=C(N)N1)CCC(C)C
Computed Properties
- Exact Mass: 195.13731
- Monoisotopic Mass: 195.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- PSA: 67.48
2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR5002-250mg |
2-Amino-4-hydroxy-6-methyl-5-(3-methylbutyl)pyrimidine |
4038-49-7 | 250mg |
£240.00 | 2025-02-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582630-250mg |
2-Amino-5-isopentyl-6-methylpyrimidin-4-ol |
4038-49-7 | 98% | 250mg |
¥2679.00 | 2024-05-15 |
2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4038-49-7 (2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one) Related Products
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